Cas no 157590-60-8 (4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine)

• Product Name: 4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine
• CAS No: 157590-60-8
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• MDL: MFCD09263998
• CID: 843006
• PubChem ID: 10538921
• Update Time: 2024-11-01

4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine
• 2-Amino-4-bromo-5-(trifluoromethyl)phenylamine
• 4‐BROMO‐5‐TRIFLUOROMETHYLBENZENE‐1,2‐DIAMINE
• 4-Bromo-5-fluorobenzene-1,2-diamine
• AB50366
• F51085
• SCHEMBL848016
• CS-0087936
• 1,2-Diamino-4-bromo-5-(trifluoromethyl)benzene
• 4-Bromo-5-trifluoromethyl-benzene-1,2-diamine
• DTXSID60441495
• MFCD09263998
• AKOS005073501
• J-514760
• SY260309
• MD-0073
• 1,2-Benzenediamine, 4-bromo-5-(trifluoromethyl)-
• 4-Bromo-5-(trifluoromethyl)-1,2-benzenediamine
• 157590-60-8

• MDL： MFCD09263998
• Inchi： 1S/C7H6BrF3N2/c8-4-2-6(13)5(12)1-3(4)7(9,10)11/h1-2H,12-13H2
• InChI Key： AKIMDXKCJKECRS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(F)(F)F)N)N

Computed Properties

• Exact Mass: 253.96700
• Monoisotopic Mass: 253.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04000
• LogP: 3.79470

4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine Security Information

• HazardClass：IRRITANT